Cas no 37985-18-5 (2-Thiocyanato-2-methylpropane)

• Product Name: 2-Thiocyanato-2-methylpropane
• CAS No: 37985-18-5
• MF: C₅H₉NS
• MW: 115.196659803391
• CID: 297867
• PubChem ID: 641640
• Update Time: 2025-04-19

2-Thiocyanato-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 2-Thiocyanato-2-methylpropane
• tert-butyl thiocyanate
• DTXSID70348941
• t-butyl thiocyanate
• SCHEMBL6190717
• InChI=1/C5H9NS/c1-5(2,3)7-4-6/h1-3H
• tert.-Butyl thiocyanate
• 37985-18-5

• Inchi： 1S/C5H9NS/c1-5(2,3)7-4-6/h1-3H3
• InChI Key： ABIKNLOWSFHUPA-UHFFFAOYSA-N
• SMILES： S(C#N)C(C)(C)C

Computed Properties

• Exact Mass: 115.04567
• Monoisotopic Mass: 115.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 0.919
• Melting Point: 10.5°C
• Boiling Point: 140°C (rough estimate)
• Refractive Index: 1.5005 (estimate)
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates